Bromoacetamide, N,N-dioctyl-
Overview
Description
“Bromoacetamide, N,N-dioctyl-” is a chemical compound with the formula C18H36BrNO . It is a derivative of bromoacetamide .
Synthesis Analysis
The synthesis of bromoacetamide derivatives has been studied extensively. For example, German chemist Alfred Wohl investigated the reaction between 2,3-dimethyl-2-butene and N-bromoacetamide in diethyl ether, discovering that the double bond of the substrate remained unchanged and one of the methyl groups was replaced by bromine . Another method involves the reaction of N-substituted-N-(p-toluene) sulfonamides with acetyl chloride and bromoacetyl bromide in the presence of a catalytic amount of anhydrous ZnCl2 .Molecular Structure Analysis
The molecular structure of “Bromoacetamide, N,N-dioctyl-” can be represented by the InChIKey: XEFDAMQSIJLBRD-UHFFFAOYSA-N . The molecular weight is 362.389 .Chemical Reactions Analysis
Bromoacetamide derivatives, including “Bromoacetamide, N,N-dioctyl-”, have been used in various chemical reactions. For instance, they have been used in the bromofunctionalization of alkenes . They have also been used in the oxidation of organic compounds .Physical and Chemical Properties Analysis
“Bromoacetamide, N,N-dioctyl-” has several physical and chemical properties. For instance, it has a molecular weight of 362.389 . Other properties such as heat capacity and solubility can be calculated using various methods .Mechanism of Action
The mechanism of action of bromoacetamide derivatives in chemical reactions is quite interesting. For example, in the Wohl-Ziegler bromination, the bromoacetamide acts as a brominating agent, replacing a methyl group on the substrate with bromine . In the oxidation of organic compounds, bromoacetamide derivatives act as oxidizing agents .
Safety and Hazards
Future Directions
The use of bromoacetamide derivatives, including “Bromoacetamide, N,N-dioctyl-”, in chemical reactions is a topic of ongoing research. Recent advances have been made in enantioselective bromofunctionalization of alkenes using such reagents . Future research may focus on expanding the scope of reactions involving these reagents and exploring their potential applications in various fields of chemistry.
Properties
IUPAC Name |
2-bromo-N,N-dioctylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H36BrNO/c1-3-5-7-9-11-13-15-20(18(21)17-19)16-14-12-10-8-6-4-2/h3-17H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEFDAMQSIJLBRD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCN(CCCCCCCC)C(=O)CBr |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H36BrNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80336374 |
Source
|
| Record name | Bromoacetamide, N,N-dioctyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80336374 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
362.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
145570-18-9 |
Source
|
| Record name | Bromoacetamide, N,N-dioctyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80336374 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6H-Cyclopenta[b]furan-6-one, 4,5-dihydro-4-hydroxy-](/img/structure/B3347786.png)
![[(3-Bromopyridin-4-yl)methyl]diethylamine](/img/structure/B3347821.png)
![Pyrrolo[2,1-a]isoquinoline, 5,6-dihydro-](/img/structure/B3347859.png)
